2-(2,4-Difluorophenyl)-1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(2,4-difluorophenyl)-1-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C20H19F2N5O2/c21-15-4-3-14(16(22)10-15)9-19(28)27-7-1-2-13(12-27)8-18-25-20(26-29-18)17-11-23-5-6-24-17/h3-6,10-11,13H,1-2,7-9,12H2
• InChI Key: CMMPFWSQGVAFSS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=C(C=C(C=C2)F)F)CC3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C20H19F2N5O2
• Molecular Weight: 399.4 g/mol

Description

2-(2,4-Difluorophenyl)-1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H19F2N5O2 and its molecular weight is 399.402. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Activity : A related compound, identified as a σ1 receptor (σ1R) antagonist clinical candidate for pain management, showcases the role of similar compounds in drug discovery. The highlighted compound possesses outstanding aqueous solubility, high permeability, and metabolic stability, making it a potential candidate for classifying as a BCS class I compound. Its antinociceptive properties in various models suggest its application in pain management research (Díaz et al., 2020).

Molecular Interaction Studies : Research on molecular interaction, such as the study of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor, illustrates the compound's potential in elucidating receptor-ligand dynamics. These studies aid in understanding the pharmacological profiles of drugs and developing new therapeutics with targeted action (Shim et al., 2002).

Antimicrobial and Antiviral Research : Compounds with similar structures have been investigated for their antimicrobial and antiviral properties. For instance, derivatives of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone have shown activity against HSV1 and HAV-MBB, indicating the potential of related compounds in infectious disease research (Attaby et al., 2006).

Process Development and Synthesis : The development of synthetic pathways for related compounds, such as Voriconazole, a broad-spectrum triazole antifungal agent, showcases the importance of such compounds in medicinal chemistry. These studies focus on optimizing synthesis routes for better yield, purity, and scalability, essential for drug development and production (Butters et al., 2001).